Cas no 1972073-97-4 (tert-butyl 3-(3-bromophenyl)aminopropanoate)

• Product Name: tert-butyl 3-(3-bromophenyl)aminopropanoate
• CAS No: 1972073-97-4
• MF: C₁₃H₁₈BrNO₂
• MW: 300.191523075104
• CID: 6262639
• PubChem ID: 103234479
• Update Time: 2025-06-11

tert-butyl 3-(3-bromophenyl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-bromophenyl)aminopropanoate
• EN300-14204375
• 1972073-97-4
• tert-butyl 3-[(3-bromophenyl)amino]propanoate

• Inchi： 1S/C13H18BrNO2/c1-13(2,3)17-12(16)7-8-15-11-6-4-5-10(14)9-11/h4-6,9,15H,7-8H2,1-3H3
• InChI Key： CKPGNPXBMDXNIW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.05209g/mol
• Monoisotopic Mass: 299.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 3-(3-bromophenyl)aminopropanoate

Comprehensive Overview of tert-butyl 3-(3-bromophenyl)aminopropanoate (CAS No. 1972073-97-4): Properties, Applications, and Industry Insights

The chemical compound tert-butyl 3-(3-bromophenyl)aminopropanoate (CAS No. 1972073-97-4) has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, agrochemicals, and material science. As a brominated aromatic derivative, this compound exhibits unique reactivity, making it a valuable building block for synthesizing complex molecules. Researchers and industry professionals frequently search for terms like "synthesis of tert-butyl 3-(3-bromophenyl)aminopropanoate", "CAS 1972073-97-4 applications", and "bromophenyl derivatives in drug discovery", reflecting its growing relevance in modern chemistry.

Structurally, tert-butyl 3-(3-bromophenyl)aminopropanoate features a tert-butyl ester group and a 3-bromophenyl moiety connected via an aminopropanoate linker. This configuration provides both steric protection (via the tert-butyl group) and electrophilic reactivity (via the bromine atom), enabling selective functionalization in multi-step syntheses. Recent publications highlight its role in constructing heterocyclic scaffolds, a hot topic in medicinal chemistry for targeting protein-protein interactions. The compound's lipophilicity and hydrogen-bonding capacity also make it attractive for optimizing drug-like properties, addressing frequent search queries about "improving bioavailability in small molecules".

From an industrial perspective, the demand for CAS 1972073-97-4 correlates with trends in green chemistry and atom-efficient synthesis. Manufacturers increasingly focus on developing catalytic bromination methods to produce such intermediates with reduced waste, responding to environmental concerns often searched alongside "sustainable aryl bromide production". Analytical techniques like HPLC purity testing and NMR characterization remain critical quality control measures, as evidenced by frequent technical questions about "tert-butyl 3-(3-bromophenyl)aminopropanoate spectral data" in scientific forums.

The compound's stability under various conditions is another area of interest. While the tert-butyl ester offers protection against nucleophilic attack, the 3-bromophenyl group participates readily in cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig amination – topics dominating organic chemistry discussions. This dual functionality explains why search volumes for "protecting group strategies in peptide mimetics" and "palladium-catalyzed aryl bromides" often intersect with studies involving this chemical.

Emerging applications in material science further expand the compound's utility. Its incorporation into photoactive polymers or liquid crystal formulations has been explored, aligning with trending searches about "organic electronics building blocks". The bromine atom serves as an anchor point for subsequent modifications, enabling precise tuning of material properties – a key requirement in developing next-generation OLED materials and molecular sensors.

Regulatory aspects of tert-butyl 3-(3-bromophenyl)aminopropanoate remain straightforward given its non-hazardous classification under standard handling conditions. However, proper laboratory safety protocols for brominated compounds are still essential, as indicated by persistent searches for "handling aromatic bromides safely". The compound typically appears as a white to off-white crystalline powder with good shelf stability when stored under inert conditions, addressing common logistical questions about "storage of air-sensitive intermediates".

Market analysts note increasing procurement of CAS 1972073-97-4 by contract research organizations (CROs) and generic pharmaceutical developers, particularly in Asia-Pacific regions. This trend reflects broader industry movements toward cost-effective API synthesis – another high-volume search term. Custom synthesis services often highlight capabilities in producing such chiral auxiliaries and protected amino acid derivatives, underscoring the compound's commercial importance.

Future research directions may explore enzymatic approaches to synthesize tert-butyl 3-(3-bromophenyl)aminopropanoate, capitalizing on the biotechnology sector's growth. With rising interest in "biocatalysis for fine chemicals" and "enantioselective C-N bond formation", this compound could serve as a test case for greener manufacturing paradigms. Its structural features make it an ideal candidate for developing asymmetric hydrogenation methodologies, potentially answering frequent queries about "stereocontrol in aminopropanoate synthesis".

In conclusion, tert-butyl 3-(3-bromophenyl)aminopropanoate (CAS No. 1972073-97-4) represents a multifaceted chemical tool with expanding applications across scientific disciplines. Its balanced reactivity profile, commercial availability, and adaptability to modern synthetic challenges ensure continued relevance – a fact mirrored in the diverse search patterns and research publications surrounding this versatile intermediate.